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Compound of Interest

Compound Name: 2,4-Dichlorotoluene

Cat. No.: B165549

This guide provides an in-depth analysis of the spectroscopic data for 2,4-Dichlorotoluene, a
compound frequently used as a pesticide and pharmaceutical intermediate.[1] The following
sections present key data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) analyses, along with the experimental protocols for obtaining such data.
This information is intended for researchers, scientists, and professionals in drug development
who require a thorough understanding of this molecule's structural and spectroscopic
properties.

Molecular and Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2,4-Dichlorotoluene (CAS No.
95-73-8).

Table 1: *H NMR Spectral Data

Chemical Shift Lo . )
Multiplicity Integration Assignment

(ppm)

7.35 d 1H H-6

7.18 dd 1H H-5

7.08 d 1H H-3

2.32 S 3H -CHs
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Data sourced from publicly available spectra. Solvent: CDCls. Instrument: 90 MHz NMR

Spectrometer.[2]

Table 2: 13C NMR Spectral Data

Chemical Shift (ppm)

Assighment

138.2 C-1
135.5 C-2
132.0 C-4
1315 C-6
129.8 C-5
127.2 C-3
20.5 -CHs

Data sourced from publicly available spectra.[3]

Table 3: Mass Spectrometry Data

m/z Relative Intensity (%) Assignment
162 14 [M+2]*

160 20 M]*

127 32 [M-CIJ*

125 100 [M-CI]* (isotope)
89 17 [C7Hs]*

Data obtained via Gas Chromatography-Mass Spectrometry (GC-MS).[4] The molecular weight
of 2,4-Dichlorotoluene is 161.03 g/mol .[5][6]

Table 4: Infrared (IR) Spectroscopy Data
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Wavenumber (cm~?) Intensity Assignment

3050-3100 Medium Aromatic C-H Stretch
2850-3000 Medium Aliphatic C-H Stretch (-CHs)
1580, 1480, 1450 Strong C=C Aromatic Ring Stretch
1050-1090 Strong C-CI Stretch

800-850 Strong C-H Out-of-plane Bending

General IR data for dichlorinated toluene derivatives. Specific peak values may vary based on
the sampling method.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of liquid
samples like 2,4-Dichlorotoluene.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A small amount of 2,4-Dichlorotoluene (typically 5-20 mg for *H NMR
and 20-50 mg for 3C NMR) is accurately weighed and dissolved in approximately 0.6-0.7 mL
of a deuterated solvent, such as Chloroform-d (CDCI3).[7][8] The sample is thoroughly mixed
to ensure homogeneity.

o Sample Transfer: The solution is carefully transferred into a clean 5 mm NMR tube using a
pipette, avoiding the introduction of air bubbles.[7][8] The outside of the tube is wiped clean
to remove any contaminants.[7]

» Data Acquisition: The NMR tube is placed in the spectrometer. The experiment begins with
locking the spectrometer to the deuterium signal of the solvent and then shimming the
magnetic field to optimize its homogeneity.[7] A standard one-pulse experiment is typically
sufficient for acquiring a *H spectrum, while 13C NMR may require a greater number of scans
to achieve a good signal-to-noise ratio.[9]

2.2 Infrared (IR) Spectroscopy
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For a liquid sample such as 2,4-Dichlorotoluene, a "neat" spectrum is often acquired.[10]

o Sample Preparation: One to two drops of the pure liquid are placed directly onto the surface
of a salt plate (e.g., NaCl or KBr).[10]

e Sample Mounting: A second salt plate is carefully placed on top of the liquid drop to create a
thin film "sandwich".[10]

o Data Acquisition: The prepared salt plate assembly is placed in the sample holder of the IR
spectrometer. The spectrum is then recorded. After analysis, the salt plates are rinsed with a
dry solvent like acetone and dried.[10]

2.3 Mass Spectrometry (MS)

Mass spectrometry of 2,4-Dichlorotoluene is commonly performed using a Gas
Chromatograph-Mass Spectrometer (GC-MS) system.

o Sample Introduction: A dilute solution of the sample is injected into the GC, where it is
vaporized and separated from the solvent and any impurities.

e lonization: As the 2,4-Dichlorotoluene elutes from the GC column, it enters the mass
spectrometer's ion source. Electron Impact (EI) is a common ionization method where high-
energy electrons bombard the molecules, causing them to ionize and fragment.

e Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole),
which separates them based on their mass-to-charge ratio (m/z).

o Detection: A detector records the abundance of each ion, generating a mass spectrum that
shows the relative intensity of different fragments.

Visualizations

3.1 Molecular Structure and Proton Assignments
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H-6 H-5 H-3 CHs

Proton Assignments

Figure 1: Molecular Structure of 2,4-Dichlorotoluene with Proton Assignments

Click to download full resolution via product page

Caption: Molecular Structure of 2,4-Dichlorotoluene with Proton Assignments.
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3.2 General Spectroscopic Analysis Workflow
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Figure 2: General Workflow for Spectroscopic Analysis of an Organic Compound

Click to download full resolution via product page

Caption: General Workflow for Spectroscopic Analysis of an Organic Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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